4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 4-(2,4-dioxo-3-prop-2-enylimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C14H17N3O5S/c1-4-7-16-13(19)9-17(14(16)20)11-6-5-10(8-12(11)18)23(21,22)15(2)3/h4-6,8,18H,1,7,9H2,2-3H3
• InChI Key: GHAJZQFAPMJIII-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC(=C(C=C1)N2CC(=O)N(C2=O)CC=C)O
• Molecular Formula: C14H17N3O5S
• Molecular Weight: 339.37 g/mol

Description

4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide, also known as ADIBO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ADIBO is a heterocyclic compound that contains a sulfonamide group and an imidazolidinone ring. It is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of 4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and protein-protein interactions. 4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide has been shown to bind to the active site of enzymes and disrupt their activity, leading to the inhibition of various cellular processes. In addition, 4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide has been shown to bind to specific proteins and prevent their interaction with other proteins, leading to the modulation of various signaling pathways.
Biochemical and Physiological Effects:
4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide has been shown to have various biochemical and physiological effects, depending on the context of its application. In cancer research, 4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and blocking cell cycle progression. In inflammation research, 4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines, leading to the suppression of inflammation. In materials science, 4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide has been shown to impart unique properties to materials, such as increased solubility, thermal stability, and mechanical strength.

Advantages and Limitations for Lab Experiments

4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide has several advantages for lab experiments, including its ease of synthesis, stability, and solubility. 4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide is also relatively non-toxic and has low side effects, making it a suitable candidate for in vitro and in vivo experiments. However, 4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide has some limitations, including its relatively low potency and specificity, which may limit its effectiveness in certain applications. In addition, 4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide may require modifications to improve its pharmacokinetic properties and increase its bioavailability.

Future Directions

There are several future directions for the research and development of 4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide. One potential direction is the optimization of its pharmacokinetic properties to improve its efficacy as a drug candidate. Another direction is the exploration of its potential applications in other fields, such as catalysis and materials science. Additionally, the development of new synthetic methods for 4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide and its derivatives may lead to the discovery of new compounds with unique properties and applications.

Synthesis Methods

The synthesis of 4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide involves the reaction of 3,4-dihydroxybenzenesulfonamide with allylisocyanate in the presence of a base. The reaction results in the formation of the imidazolidinone ring, and the allyl group is introduced into the molecule. The final product is obtained by purification using column chromatography. The synthesis of 4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide is relatively straightforward and can be carried out on a large scale.

Scientific Research Applications

4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In biochemistry, 4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide has been used as a tool for studying protein-protein interactions and enzyme activity. In materials science, 4-(3-Allyl-2,4-dioxoimidazolidin-1-yl)-3-hydroxy-N,N-dimethylbenzenesulfonamide has been explored as a building block for the synthesis of new materials with unique properties.